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Compound of Interest

Compound Name: Trimethyl methanetricarboxylate

Cat. No.: B073979 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of trimethyl methanetricarboxylate. Adherence to these procedural steps is

critical for ensuring laboratory safety and environmental compliance. This information is

intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of key quantitative data for trimethyl methanetricarboxylate is provided below.

Understanding these properties is the first step in safe handling and disposal planning.
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Property Value Source

CAS Number 1186-73-8 [1]

Molecular Formula C₇H₁₀O₆ [1][2]

Molecular Weight 190.15 g/mol [2]

Appearance Colorless liquid [1]

Melting Point 46.5°C [1]

Boiling Point ~242.7°C [1][2]

Flash Point ~91.4°C [1][2]

Density ~1.2 - 1.33 g/cm³ [1][2]

Storage Condition 2-8°C [1]

Standard Disposal Protocol
The primary method for disposing of trimethyl methanetricarboxylate is through a licensed

professional waste disposal service.[3] Never dispose of this chemical down the sink or in

regular trash.[4][5]

Step 1: Personal Protective Equipment (PPE) and Safety
Before handling the chemical for disposal, ensure you are wearing appropriate PPE.[6] Always

handle chemicals in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Eye Protection: Chemical safety goggles or glasses are mandatory.[6][7]

Hand Protection: Wear protective, chemical-resistant gloves. Inspect gloves for integrity

before use.[3]

Body Protection: A lab coat or chemical-resistant apron should be worn.[7] Ensure clothing

covers your body, and wear closed-toe shoes.[6]

Step 2: Waste Collection and Segregation
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Proper collection and segregation are crucial to prevent accidental reactions.

Assess the Waste: Determine if you are disposing of unused product, contaminated

materials (e.g., absorbent pads from a spill), or empty containers.

Use a Designated Waste Container:

Place waste trimethyl methanetricarboxylate and contaminated materials into a

dedicated, properly labeled hazardous waste container.

Ensure the container is made of a compatible material, is in good condition, and has a

secure, tight-fitting lid.

Keep the waste container closed except when adding waste.[5]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Trimethyl Methanetricarboxylate," and any known hazard information.

Avoid Mixing: Do not mix trimethyl methanetricarboxylate with incompatible wastes.[5]

Consult the Safety Data Sheet (SDS) for specific incompatibility information.

Step 3: Managing Empty Containers
Empty containers must be decontaminated before being discarded.

Initial Rinse: Thoroughly empty the container. The first rinse must be collected and disposed

of as hazardous waste.[5] Triple rinse the container with a suitable solvent (e.g., acetone or

ethanol).

Collect Rinseate: Collect all rinseate in your designated hazardous waste container.

Final Disposal: Once triple-rinsed and air-dried, the container labels must be fully removed or

defaced before the container is discarded according to your institution's policies for clean

glassware or plastic.[5]

Step 4: Arranging for Professional Disposal
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Surplus, expired, or waste trimethyl methanetricarboxylate must be handled by

professionals.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or

designated waste management provider to schedule a pickup.

Provide Information: Be prepared to provide the chemical name, quantity, and container type.

Incineration: The likely disposal method is chemical incineration in a facility equipped with an

afterburner and scrubber system.[7] Your EHS provider will manage this process.

Disposal Workflow Visualization
The following diagram outlines the logical steps and decision points for the proper disposal of

trimethyl methanetricarboxylate.
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Caption: Logical workflow for the safe disposal of trimethyl methanetricarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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